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Compound of Interest

Compound Name: N-Methyldiphenylamine

Cat. No.: B1676448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
Methyldiphenylamine (CAS No. 552-82-9), a tertiary aromatic amine used in laboratory

settings, including for the synthesis of dyes and other chemical reagents.[1][2] Adherence to

these guidelines is critical to ensure personnel safety and minimize environmental impact.

Hazard Identification and Classification
N-Methyldiphenylamine is classified as a hazardous chemical.[3] It is a combustible liquid that

causes skin and serious eye irritation, and may also cause respiratory irritation.[1][3][4]

GHS Classification:

Skin Corrosion/Irritation: Category 2[3][5]

Serious Eye Damage/Eye Irritation: Category 2[3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Target Organ: Respiratory

system)[3][4][5]

Flammable Liquids: Category 4 (Combustible liquid)[3]
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Pictogram: GHS07 (Exclamation Mark)[2][6]

Signal Word: Warning[1][3][4]

Hazard Statements:[4][5][7]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

NFPA Ratings: A specific NFPA diamond was not available, but it is classified as a

combustible liquid with health hazards related to irritation.[4]

Quantitative Data Summary
The physical, chemical, and toxicological properties of N-Methyldiphenylamine are

summarized below.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

Molecular Formula C13H13N [1][3]

Molecular Weight 183.25 g/mol [1][3]

Appearance Clear yellow liquid [2][3]

Physical State Liquid at 20°C [3][6]

Melting Point -7.6 °C / 18.3 °F [3][8]

Boiling Point 293 - 297 °C / 564.8 - 566.6 °F [2][3][4]

Flash Point
> 93 °C / > 199.4 °F (closed

cup)
[3][4]

Specific Gravity/Density 1.050 g/mL at 25 °C [2][3][4]

Vapor Density 6.3 [3]

Water Solubility Insoluble [2][9]

| LogP (n-octanol/water) | 3.90 |[8] |

Table 2: Toxicological Data

Endpoint Value Reference(s)

Acute Toxicity

No acute toxicity
information is available for
the product itself. The
primary hazards are
irritation.

[3]

| Symptoms of Overexposure | Headache, dizziness, tiredness, nausea, and vomiting. |[3] |

Table 3: Exposure Limits

Parameter Value Reference(s)
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| Occupational Exposure Limits | No specific limits have been established by region-specific

regulatory bodies. |[3] |

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the last line of defense against exposure. The following

are mandatory when handling N-Methyldiphenylamine.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][6] A face

shield should be used where there is a significant risk of splashing.[6][10]

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.[3] Butyl rubber or neoprene gloves are often recommended for aromatic amines.

[10] A lab coat is standard, and a chemical-resistant apron should be used for larger

quantities or splash-prone procedures.[11]

Respiratory Protection: Use only in a well-ventilated area or outdoors.[3] If engineering

controls are insufficient to maintain airborne concentrations below exposure limits, or if

irritation is experienced, a vapor respirator (such as a type ABEK EN14387 filter) or a self-

contained breathing apparatus (SCBA) for emergencies is required.[6][12] All respirator use

must comply with OSHA's Respiratory Protection Standard (29 CFR 1910.134).[10]

Click to download full resolution via product page

Safe Handling and Storage
Handling: Handle in a well-ventilated place, preferably within a chemical fume hood.[6] Avoid

contact with skin, eyes, and clothing.[3][6] Do not breathe mist, vapors, or spray.[3] Wash

hands and any exposed skin thoroughly after handling.[3][6] Keep away from heat, sparks,

open flames, and hot surfaces.[3]

Storage: Store in a cool, dry, and well-ventilated place.[3][6] Keep containers tightly closed.

[3][13] Store locked up.[3] The substance is air-sensitive and should be stored under an inert

gas like nitrogen.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.benchchem.com/product/b1676448?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Diethyl_p_toluamide.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8199454_EN.htm
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/product/b1676448?utm_src=pdf-body-img
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.ufz.de/export/data/2/270132_Difaem_EPN_Safety%20guideline%20Minilab%202020.pdf
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[3]

First Aid and Emergency Procedures
Immediate action is required in the event of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] Remove contact lenses if present and easy to do.[3] If eye irritation persists, get

medical advice/attention.[3][6]

Skin Contact: Take off immediately all contaminated clothing and shoes.[3] Wash off

immediately with soap and plenty of water.[3] If skin irritation occurs, get medical

advice/attention.[3][6]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[3][6] If not breathing, give artificial respiration.[3] Call a POISON CENTER or

doctor/physician if you feel unwell.[3]

Ingestion: Clean mouth with water and get medical attention.[3] Do not induce vomiting.[14]

Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.[6]

Ventilate: Ensure adequate ventilation.[6]

Contain: Use personal protective equipment.[6] Remove all sources of ignition.[3]

Absorb: Soak up the spill with inert absorbent material (e.g., sand, silica gel, universal

binder).[3][6]

Collect: Place the absorbed material into suitable, closed containers for disposal.[3]

Clean: Clean the affected area thoroughly.[15]
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Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or chemical

foam.[3] Water mist can be used to cool closed containers.[3]

Specific Hazards: The material is combustible and containers may explode when heated.[3]

Hazardous decomposition products include nitrogen oxides (NOx), carbon monoxide (CO),

and carbon dioxide (CO2).[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(pressure-demand, MSHA/NIOSH approved or equivalent) and full protective gear.[3][12]

Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][16] Do not dispose of down the drain.[16] Chemical

waste should be collected in sturdy, leak-proof, and clearly labeled containers.[13][16] Empty

containers should be triple-rinsed, with the rinsate collected as hazardous waste, before

disposal.[16]

Experimental Protocols
While specific toxicity studies for N-Methyldiphenylamine are not widely published, the safety

assessment for similar aromatic amines typically follows standardized OECD (Organisation for

Economic Co-operation and Development) or EPA guidelines.

General Protocol for Acute Dermal Irritation/Corrosion (based on OECD 404):

Objective: To determine the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Test Animals: Healthy, young adult albino rabbits are typically used.

Procedure: a. A small area (approx. 6 cm²) of the animal's dorsal skin is clipped free of fur. b.

A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to a small

gauze patch. c. The patch is applied to the prepared skin and held in place with non-irritating

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB8199454_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.ufz.de/export/data/2/270132_Difaem_EPN_Safety%20guideline%20Minilab%202020.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1676448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


tape for a 4-hour exposure period. d. After 4 hours, the patch is removed, and the skin is

gently cleansed of any residual test substance.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Scoring is done according to a standardized

grading system (e.g., Draize scale).

Classification: The substance is classified as an irritant (Category 2) if the mean scores for

erythema or edema are at or above a specified threshold.

Protocol for Exposure Monitoring (General Approach): Exposure monitoring for aromatic

amines in a research setting often involves air sampling followed by chromatographic analysis.

[17][18][19]

Objective: To quantify the concentration of N-Methyldiphenylamine in the laboratory air to

ensure levels are below any established internal action levels.

Sampling: a. Air is drawn through a solid sorbent tube (e.g., XAD-2, silica gel) or a bubbler

containing a suitable solvent like isopropanol, using a calibrated personal sampling pump.

[17] b. The flow rate and sampling time are recorded to calculate the total volume of air

sampled. c. Samples must be protected from light and refrigerated until analysis.[17]

Analysis (Methodology based on similar compounds): a. The analyte is desorbed from the

sorbent tube or extracted from the impinger solution using an appropriate solvent. b. The

sample is analyzed using High-Performance Liquid Chromatography (HPLC) with a UV

detector or Gas Chromatography-Mass Spectrometry (GC-MS).[18][19] Due to the polar

nature of the amine, derivatization might be required for GC analysis to prevent peak tailing.

[19] c. A calibration curve is generated using certified standards of N-Methyldiphenylamine
to quantify the concentration in the sample.

Calculation: The mass of the analyte found is divided by the volume of air sampled to

determine the airborne concentration (e.g., in mg/m³ or ppm).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.osha.gov/sites/default/files/methods/osha-23.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592309/
https://www.ncbi.nlm.nih.gov/books/NBK594188/
https://www.benchchem.com/product/b1676448?utm_src=pdf-body
https://www.osha.gov/sites/default/files/methods/osha-23.pdf
https://www.osha.gov/sites/default/files/methods/osha-23.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592309/
https://www.ncbi.nlm.nih.gov/books/NBK594188/
https://www.ncbi.nlm.nih.gov/books/NBK594188/
https://www.benchchem.com/product/b1676448?utm_src=pdf-body
https://www.benchchem.com/product/b1676448?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Methyldiphenylamine | C13H13N | CID 11098 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-Methyldiphenylamine | 552-82-9 [chemicalbook.com]

3. fishersci.com [fishersci.com]

4. N-Methyldiphenylamine 96 552-82-9 [sigmaaldrich.com]

5. guidechem.com [guidechem.com]

6. tcichemicals.com [tcichemicals.com]

7. echemi.com [echemi.com]

8. N-Methyl-N-phenylaniline | CAS#:552-82-9 | Chemsrc [chemsrc.com]

9. N-Methyldiphenylamine | 552-82-9 [amp.chemicalbook.com]

10. americanchemistry.com [americanchemistry.com]

11. benchchem.com [benchchem.com]

12. 3-Methyldiphenylamine(1205-64-7)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

13. ufz.de [ufz.de]

14. utsi.edu [utsi.edu]

15. benchchem.com [benchchem.com]

16. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

17. osha.gov [osha.gov]

18. ANALYTICAL METHODS - Toxicological Profile for Toluene Diisocyanate and
Methylenediphenyl Diisocyanate - NCBI Bookshelf [ncbi.nlm.nih.gov]

19. ANALYTICAL METHODS - Toxicological Profile for Methylenedianiline - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of N-Methyldiphenylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676448#n-methyldiphenylamine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6172233.htm
https://www.fishersci.com/store/msds?partNumber=AC414210050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/524212
https://www.guidechem.com/encyclopedia/kr/n-methyldiphenylamine-dic5043.html
https://www.tcichemicals.com/BE/en/sds/M0211_EU_6N.pdf
https://www.echemi.com/sds/n-methyldiphenylamine-pid_Seven44151.html
https://www.chemsrc.com/en/cas/552-82-9_632844.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6172233.htm?N=Switzerland
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_N_Diethyl_p_toluamide.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB8199454_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8199454_EN.htm
https://www.ufz.de/export/data/2/270132_Difaem_EPN_Safety%20guideline%20Minilab%202020.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/N-Methyl-p-phenylenediamine-dihydrochloride-98.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_N_Methylpiperazine_d4_A_Procedural_Guide.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.osha.gov/sites/default/files/methods/osha-23.pdf
https://www.ncbi.nlm.nih.gov/books/NBK592309/
https://www.ncbi.nlm.nih.gov/books/NBK592309/
https://www.ncbi.nlm.nih.gov/books/NBK594188/
https://www.ncbi.nlm.nih.gov/books/NBK594188/
https://www.benchchem.com/product/b1676448#n-methyldiphenylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b1676448#n-methyldiphenylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b1676448#n-methyldiphenylamine-safety-and-handling-precautions
https://www.benchchem.com/product/b1676448#n-methyldiphenylamine-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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